3beta,7alpha-Dihydroxychol-5-en-24-oic Acid
3beta,7alpha-Dihydroxychol-5-en-24-oic Acid
Brand Name:
Vulcanchem
CAS No.:
19246-13-0
VCID:
VC0231222
InChI:
InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h13-14,16-20,22,25-26H,4-12H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20-,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C
Molecular Formula:
C11H26O6Si
Molecular Weight:
390.6 g/mol
3beta,7alpha-Dihydroxychol-5-en-24-oic Acid
CAS No.: 19246-13-0
Main Products
VCID: VC0231222
Molecular Formula: C11H26O6Si
Molecular Weight: 390.6 g/mol
CAS No. | 19246-13-0 |
---|---|
Product Name | 3beta,7alpha-Dihydroxychol-5-en-24-oic Acid |
Molecular Formula | C11H26O6Si |
Molecular Weight | 390.6 g/mol |
IUPAC Name | (4R)-4-[(3S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
Standard InChI | InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h13-14,16-20,22,25-26H,4-12H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20-,22+,23+,24-/m1/s1 |
Standard InChIKey | PXHCARRJGFGPAC-YCBRVCGJSA-N |
Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C=C4[C@@]3(CC[C@@H](C4)O)C)O)C |
SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C |
Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C |
Synonyms | 3 beta,7 alpha-dihydroxychol-5-enoic acid 3,7-dihydroxychol-5-en-24-oic acid 3,7-dihydroxychol-5-enoic acid 3,7-dihydroxychol-5-enoic acid, (3alpha,5beta,7alpha)-isomer 3,7-dihydroxychol-5-enoic acid, (3alpha,7alpha)-isomer 3,7-dihydroxychol-5-enoic acid, (3alpha,7beta)-isomer 3,7-dihydroxychol-5-enoic acid, (3beta,7beta)-isome |
PubChem Compound | 3082147 |
Last Modified | Nov 11 2021 |
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